2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide

• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 2-[[5-cyano-2-oxo-4-(4-propan-2-ylphenyl)-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H19N3O2S/c1-10(2)11-3-5-12(6-4-11)13-7-16(22)20-17(14(13)8-18)23-9-15(19)21/h3-6,10,13H,7,9H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: YOSKPQVTZHXIAP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)N

Description

2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors involved in inflammatory and pain pathways.
Biochemical and Physiological Effects:
Studies have shown that 2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide can exert various biochemical and physiological effects, including reducing inflammation and pain, increasing antioxidant activity, and improving cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. However, its low solubility in water and limited stability can pose challenges for its use in some experimental setups.

Future Directions

There are several areas of future research that can be explored with 2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide. These include further elucidation of its mechanism of action, exploring its potential applications in the treatment of various diseases, and improving its solubility and stability for better use in laboratory experiments. Additionally, more studies are needed to investigate its potential toxicity and side effects.
In conclusion, 2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide is a promising chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide involves several steps, including the reaction of 4-(propan-2-yl)benzaldehyde with 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, followed by the reaction with thioacetic acid. The final product is obtained after purification and characterization.

Scientific Research Applications

2-({3-Cyano-6-oxo-4-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridin-2-yl}sulfanyl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of novel drugs for the treatment of various diseases.